3-[1-(4-hydroxyphenyl)-3-oxo-3-(1-piperidinyl)propyl]phenol
Overview
Description
3-[1-(4-hydroxyphenyl)-3-oxo-3-(1-piperidinyl)propyl]phenol, also known as HPPPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a complex process and has been shown to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3-[1-(4-hydroxyphenyl)-3-oxo-3-(1-piperidinyl)propyl]phenol is complex and not fully understood. However, it is known that the compound acts as a modulator of certain enzymes and receptors in the body, including the dopamine transporter and the NMDA receptor. This modulation can lead to changes in neurotransmitter levels and ultimately affect a range of physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. For example, the compound has been shown to increase dopamine levels in the brain, which may have implications for the treatment of Parkinson's disease. Additionally, this compound has been shown to have antioxidant properties, which may make it useful in the treatment of conditions related to oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[1-(4-hydroxyphenyl)-3-oxo-3-(1-piperidinyl)propyl]phenol in lab experiments is that it has been extensively studied and its properties are well understood. However, there are also limitations to its use, including the fact that it can be difficult and expensive to synthesize. Additionally, the compound may have limited solubility in certain solvents, which can make it challenging to work with in certain experimental setups.
Future Directions
There are many potential future directions for research involving 3-[1-(4-hydroxyphenyl)-3-oxo-3-(1-piperidinyl)propyl]phenol. One promising area of investigation involves the use of the compound as a therapeutic agent for Parkinson's disease. Additionally, there is growing interest in the potential use of this compound as a tool for studying the role of dopamine in the brain. Other potential future directions for research involving this compound include investigations into its potential use as an antioxidant and its effects on other physiological processes.
Scientific Research Applications
3-[1-(4-hydroxyphenyl)-3-oxo-3-(1-piperidinyl)propyl]phenol has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the compound's ability to modulate the activity of certain enzymes and receptors in the body. This has led to investigations into the potential use of this compound as a therapeutic agent for a range of conditions, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
3-(3-hydroxyphenyl)-3-(4-hydroxyphenyl)-1-piperidin-1-ylpropan-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO3/c22-17-9-7-15(8-10-17)19(16-5-4-6-18(23)13-16)14-20(24)21-11-2-1-3-12-21/h4-10,13,19,22-23H,1-3,11-12,14H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBWGBMFDHMXEHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CC(C2=CC=C(C=C2)O)C3=CC(=CC=C3)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.